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Compound of Interest

Compound Name: 2-Hydroxy-4-nitrobenzoyl chloride

CAS No.: 39614-82-9

Cat. No.: B8735513

Get Quote

Executive Summary
2-Hydroxy-4-nitrobenzoyl chloride (CAS: 39614-82-9) is a highly reactive, bifunctional

electrophile derived from 4-nitrosalicylic acid.[1] It serves as a critical intermediate in the

synthesis of bioactive salicylanilides (e.g., Niclosamide analogs), antitubercular agents, and

heterocyclic scaffolds like benzoxazinones. Its unique structure combines a hard electrophilic

center (acyl chloride) with a nucleophilic/acidic ortho-phenolic group and a strong electron-

withdrawing nitro group at the para position. This configuration imparts distinct reactivity

profiles compared to standard benzoyl chlorides, necessitating specific handling protocols to

prevent self-polymerization or hydrolysis.[2]

Part 1: Chemical Identity & Physicochemical
Properties[1][2][3]
Structural Analysis
The molecule features a trisubstituted benzene ring. The ortho relationship between the

hydroxyl (-OH) and acyl chloride (-COCl) groups creates a "pseudo-cyclic" potential via
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intramolecular hydrogen bonding, although the strong electron-withdrawing nature of the 4-nitro

group significantly increases the acidity of the phenol and the electrophilicity of the carbonyl

carbon.

Property Data / Description

IUPAC Name 2-Hydroxy-4-nitrobenzoyl chloride

CAS Number 39614-82-9

Molecular Formula C₇H₄ClNO₄

Molecular Weight 201.56 g/mol

Physical State
Crystalline solid or viscous semi-solid

(dependent on purity/solvation)

Solubility

Soluble in aprotic organic solvents (DCM, THF,

Toluene, EtOAc). Reacts with water/alcohols.[3]

[4][5]

Stability

Moisture sensitive (hydrolyzes to 4-nitrosalicylic

acid). Thermal instability above 100°C (potential

for decarboxylation or polymerization).

Reactivity Profile
Acyl Chloride (C-1): Highly susceptible to nucleophilic attack by amines (amidation) and

alcohols (esterification).[5] The 4-nitro group enhances this reactivity via inductive effects (-I).

Phenolic Hydroxyl (C-2): Acidic proton. Can participate in intramolecular hydrogen bonding

or act as a nucleophile in basic conditions, leading to self-esterification (oligomerization) if

the acyl chloride is not trapped quickly.

Nitro Group (C-4): Inert under acylation conditions but serves as a handle for downstream

reduction to an amine (aniline derivative).

Part 2: Synthesis Protocol
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Objective: Preparation of 2-Hydroxy-4-nitrobenzoyl chloride from 2-hydroxy-4-nitrobenzoic

acid (4-nitrosalicylic acid).

Mechanistic Pathway
The synthesis utilizes Thionyl Chloride (SOCl₂) as the chlorinating agent.[4][5] The reaction

proceeds via a chlorosulfite intermediate, followed by nucleophilic attack by chloride and

expulsion of SO₂ and HCl.
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Figure 1: Synthesis pathway via Thionyl Chloride.

Experimental Procedure
Safety Warning: Work in a well-ventilated fume hood. SOCl₂ releases toxic HCl and SO₂ gases.

[6]

Reagents:

Starting Material: 2-Hydroxy-4-nitrobenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (1.5 – 2.0 eq)[6]

Solvent: Anhydrous Toluene or Benzene (0.5 M concentration)

Catalyst: DMF (Dimethylformamide), catalytic amount (1-2 drops)

Step-by-Step Protocol:

Setup: Equip a dry 2-neck round-bottom flask with a magnetic stir bar, a reflux condenser,

and a drying tube (CaCl₂ or Argon line). Connect the condenser outlet to a gas scrubber
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(NaOH trap) to neutralize HCl/SO₂ emissions.

Suspension: Charge the flask with 2-Hydroxy-4-nitrobenzoic acid and anhydrous Toluene.

The acid will likely remain as a suspension.

Addition: Add Thionyl Chloride dropwise to the suspension at room temperature. Add

catalytic DMF.

Reaction: Heat the mixture gradually to 70–75°C.

Observation: Gas evolution (bubbling) indicates the reaction is proceeding. The

suspension should clarify into a homogeneous solution as the acid chloride forms.

Duration: Reflux for 2–3 hours or until gas evolution ceases.

Workup:

Cool the reaction mixture to room temperature.

Remove the solvent and excess Thionyl Chloride under reduced pressure (Rotary

Evaporator) at <50°C.

Note: Use a secondary cold trap to protect the vacuum pump from corrosive vapors.

Isolation: The residue is the crude 2-Hydroxy-4-nitrobenzoyl chloride. It can be used

directly for the next step (recommended due to stability) or recrystallized from dry

Ligroin/Hexane if high purity is required.

Part 3: Applications in Drug Synthesis[2][8]
The primary utility of this intermediate is in the formation of Salicylanilides and Heterocycles.

Synthesis of Bioactive Salicylanilides (e.g., Niclosamide
Analogs)
The reaction with substituted anilines yields salicylanilides, a class known for anthelmintic and

antibacterial properties.
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General Protocol:

Dissolve the crude acid chloride in dry THF or Dichloromethane (DCM).

Add the target aniline (1.0 eq) and a base scavenger (Triethylamine or Pyridine, 1.1 eq) at

0°C.

Stir at room temperature for 1–2 hours.

Quench with water; extract the organic layer.

Cyclization to Benzoxazinones
Reaction with amino acids (e.g., Glycine, Anthranilic acid) followed by dehydration leads to

benzoxazinone derivatives, which are pharmacophores for various enzyme inhibitors.
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Figure 2: Divergent synthetic pathways for drug development.

Part 4: Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Low Yield / Tar Formation
Polymerization via phenolic -

OH

Ensure strictly anhydrous

conditions; keep temperature

<80°C. Use excess SOCl₂ to

drive kinetics forward over

intermolecular reactions.

Incomplete Reaction Poor solubility of starting acid

Add catalytic DMF (Vilsmeier-

Haack type activation).

Increase solvent volume.

Product Hydrolysis
Moisture ingress during

workup

Use Schlenk lines; store crude

product under Argon. Do not

use water in the initial workup

of the chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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